Cas no 31502-31-5 (Propanamide,2-hydroxy-N,N-dimethyl-, (2S)-)

• Product Name: Propanamide,2-hydroxy-N,N-dimethyl-, (2S)-
• CAS No: 31502-31-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 299136
• PubChem ID: 816822
• Update Time: 2025-04-19

Propanamide,2-hydroxy-N,N-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-N,N-dimethyl-, (2S)-
• 3-N,3-N-dimethylisoquinoline-1,3-diamine,hydrochloride
• (2S)-2-Hydroxy-N,N-dimethylpropanamide
• (s)-N,N-dimethyllactamide
• 31502-31-5
• Propanamide, 2-hydroxy-N,N-dimethyl-, (2S)- (9CI)
• SCHEMBL3376316
• (S)-N,N-dimethyl lactamide
• YEBLAXBYYVCOLT-BYPYZUCNSA-N

• Inchi： 1S/C5H11NO2/c1-4(7)5(8)6(2)3/h4,7H,1-3H3/t4-/m0/s1
• InChI Key： YEBLAXBYYVCOLT-BYPYZUCNSA-N
• SMILES： O[C@@H](C)C(N(C)C)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.033
• Boiling Point: 200.2°C at 760 mmHg
• Flash Point: 74.9°C
• Refractive Index: 1.45
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives